2-Methyl-1-[4-(4-morpholinyl)phenyl)propan-1-one

• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 2-methyl-1-(4-morpholin-4-ylphenyl)propan-1-one
• InChI: InChI=1S/C14H19NO2/c1-11(2)14(16)12-3-5-13(6-4-12)15-7-9-17-10-8-15/h3-6,11H,7-10H2,1-2H3
• InChI Key: CWTBBPJZCKCMSD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=CC=C(C=C1)N2CCOCC2

Description

2-Methyl-1-[4-(4-morpholinyl)phenyl)propan-1-one is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-Butyllithium (1.6 M, 25.8 mL, 41.3 mmol) was added to a solution of 1-bromo-4-(4-morpholinyl)benzene (10.0 g, 41.3 mmol) in tetrahydrofuran (100 mL) at −78° C., and the mixture was stirred for 20 minutes at the same temperature. To the reaction mixture was added N-isobutyrylpropyleneimine (5.77 g, 45.4 mmol), and the mixture was stirred for 30 minutes at room temperature. Water (40 mL) was poured into the reaction mixture, which was then extracted twice with ethyl acetate. The organic layers were combined, washed with water, dried over magnesium sulfate, filtered, and concentrated under reduced pressure. The residue was crystallized from hexane to obtain the title compound (6.50 g, yield 67%).